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Compound of Interest

Compound Name: Fosetyl

Cat. No.: B095085

Welcome to the technical support center for researchers, scientists, and drug development
professionals. This resource provides detailed troubleshooting guides, frequently asked
guestions (FAQs), and experimental protocols for accelerating the degradation of Fosetyl-
Aluminum (Fosetyl-Al) and its primary metabolite, phosphonic acid, in environmental samples.

l. Understanding Fosetyl-Al Degradation

Fosetyl-Al is a systemic fungicide that rapidly hydrolyzes in the environment to form
phosphonic acid and ethanol.[1] While the initial hydrolysis of Fosetyl-Al is swift, phosphonic
acid can be more persistent.[2] This guide explores methods to accelerate the degradation of
both compounds.

Degradation Pathway of Fosetyl-Aluminum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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